1-(2,3-dihydro-1H-inden-2-yl)-4-[4-ethyl-5-(1H-imidazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidine

• IUPAC Name: 1-(2,3-dihydro-1H-inden-2-yl)-4-[4-ethyl-5-(imidazol-1-ylmethyl)-1,2,4-triazol-3-yl]piperidine
• InChI: InChI=1S/C22H28N6/c1-2-28-21(15-26-12-9-23-16-26)24-25-22(28)17-7-10-27(11-8-17)20-13-18-5-3-4-6-19(18)14-20/h3-6,9,12,16-17,20H,2,7-8,10-11,13-15H2,1H3
• InChI Key: BASXVMRTLIYJNN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C3CC4=CC=CC=C4C3)CN5C=CN=C5
• Molecular Formula: C22H28N6
• Molecular Weight: 376.5 g/mol

Description

The compound belongs to a class of chemicals that exhibit a complex structure, incorporating several pharmacophore elements like indenyl, piperidine, imidazole, and triazole moieties. These elements are known for their presence in various bioactive molecules with diverse therapeutic potentials. The integration of these units into a single molecule suggests a designed approach to target specific biological pathways or receptors.

Synthesis Analysis

Synthetic approaches to complex molecules like the one described often involve multi-step reactions, starting with the synthesis of core structures followed by functionalization and coupling reactions. For instance, the synthesis of piperazine and imidazole derivatives has been extensively studied, offering insights into potential synthetic routes for the target compound. Rossi et al. (2014) reviewed the synthesis of multiply arylated heteroarenes via palladium-catalyzed direct C–H arylation, a method that could be relevant for constructing the complex scaffold of our compound (Rossi et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for their biological activity. Studies on related molecules highlight the importance of the spatial arrangement of different functional groups and the overall 3D structure, which directly affects the interaction with biological targets. The electronic properties of the imidazole and triazole rings, along with the conformational flexibility of the piperidine ring, play significant roles in the molecule's pharmacokinetic and pharmacodynamic profiles.

Chemical Reactions and Properties

Chemical properties of the compound are likely influenced by its heterocyclic components. For example, imidazole and triazole rings are known for their participation in hydrogen bonding and metal coordination, which could affect the compound's reactivity and stability. Piperazine derivatives are explored for their versatility in chemical reactions, serving as key intermediates in the synthesis of a wide range of pharmacologically active molecules, indicating potential reactivity pathways for our compound (Rathi et al., 2016).